![molecular formula C16H15NO2 B4192556 3-methoxy-2-[(2-methylbenzyl)oxy]benzonitrile](/img/structure/B4192556.png)
3-methoxy-2-[(2-methylbenzyl)oxy]benzonitrile
Overview
Description
3-methoxy-2-[(2-methylbenzyl)oxy]benzonitrile is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known by its chemical name, MMBN, and has been found to have a range of biochemical and physiological effects. In We will also discuss the scientific research applications of MMBN and list future directions for research.
Mechanism of Action
The mechanism of action of MMBN is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. MMBN has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in inflammation. In addition, MMBN has been found to inhibit the activation of nuclear factor-kappa B (NF-κB), a signaling pathway that is involved in inflammation and cell survival.
Biochemical and Physiological Effects:
MMBN has been found to have a range of biochemical and physiological effects. In addition to its anti-inflammatory and anti-tumor properties, MMBN has been found to have antioxidant properties, which could make it useful in the prevention or treatment of oxidative stress-related diseases. MMBN has also been found to have neuroprotective effects, which could make it useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
One of the main advantages of using MMBN in lab experiments is its high purity and stability. MMBN is a relatively stable compound that can be easily synthesized in large quantities. In addition, MMBN has been found to be non-toxic at low concentrations, making it safe to use in lab experiments. However, one of the limitations of using MMBN in lab experiments is its relatively high cost compared to other compounds.
Future Directions
There are many potential future directions for research on MMBN. One area of research could focus on the development of new drugs based on the structure of MMBN. Another area of research could focus on the mechanism of action of MMBN and how it interacts with different enzymes and signaling pathways. Finally, future research could focus on the potential use of MMBN in the prevention or treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Scientific Research Applications
MMBN has been found to have a range of potential applications in scientific research. One of the most promising areas of research is in the development of new drugs. MMBN has been found to have anti-inflammatory and anti-tumor properties, making it a potential candidate for the treatment of cancer and other inflammatory diseases. In addition, MMBN has been found to have antioxidant properties, which could make it useful in the development of drugs to prevent or treat oxidative stress-related diseases.
properties
IUPAC Name |
3-methoxy-2-[(2-methylphenyl)methoxy]benzonitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15NO2/c1-12-6-3-4-7-14(12)11-19-16-13(10-17)8-5-9-15(16)18-2/h3-9H,11H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIGWDOBZFKALIA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1COC2=C(C=CC=C2OC)C#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methoxy-2-[(2-methylphenyl)methoxy]benzonitrile |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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